Cas no 2680780-08-7 (benzyl N-3-hydroxy-2-(prop-2-en-1-yl)cyclobutylcarbamate)

• Product Name: benzyl N-3-hydroxy-2-(prop-2-en-1-yl)cyclobutylcarbamate
• CAS No: 2680780-08-7
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 5649856
• PubChem ID: 165920107
• Update Time: 2025-05-25

benzyl N-3-hydroxy-2-(prop-2-en-1-yl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680780-08-7
• EN300-28281022
• benzyl N-[3-hydroxy-2-(prop-2-en-1-yl)cyclobutyl]carbamate
• benzyl N-3-hydroxy-2-(prop-2-en-1-yl)cyclobutylcarbamate

• Inchi： 1S/C15H19NO3/c1-2-6-12-13(9-14(12)17)16-15(18)19-10-11-7-4-3-5-8-11/h2-5,7-8,12-14,17H,1,6,9-10H2,(H,16,18)
• InChI Key： KENDOEODPZGZDQ-UHFFFAOYSA-N
• SMILES： OC1CC(C1CC=C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-3-hydroxy-2-(prop-2-en-1-yl)cyclobutylcarbamate

Recent Advances in the Study of Benzyl N-3-hydroxy-2-(prop-2-en-1-yl)cyclobutylcarbamate (CAS: 2680780-08-7)

Benzyl N-3-hydroxy-2-(prop-2-en-1-yl)cyclobutylcarbamate (CAS: 2680780-08-7) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutylcarbamate structure and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense research.

The synthesis of benzyl N-3-hydroxy-2-(prop-2-en-1-yl)cyclobutylcarbamate has been optimized to achieve higher yields and purity, as reported in several recent publications. Advanced techniques such as asymmetric catalysis and green chemistry approaches have been employed to enhance the efficiency of its production. These methodological improvements are critical for scaling up the compound for preclinical and clinical studies.

Pharmacological investigations have revealed that this compound exhibits notable bioactivity, particularly in modulating specific enzymatic pathways. For instance, it has been identified as a potential inhibitor of certain proteases and kinases, which are key targets in the treatment of inflammatory diseases and cancers. The presence of the prop-2-en-1-yl group and the hydroxy functionality on the cyclobutyl ring are believed to contribute to its binding affinity and selectivity.

In vitro and in vivo studies have demonstrated the compound's efficacy in reducing tumor growth and inflammation in animal models. These findings are supported by detailed mechanistic studies that elucidate its interaction with cellular targets. The compound's ability to penetrate cell membranes and its stability in physiological conditions further underscore its therapeutic potential.

Despite these promising results, challenges remain in the development of benzyl N-3-hydroxy-2-(prop-2-en-1-yl)cyclobutylcarbamate as a drug candidate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Current efforts are focused on structural modifications and formulation strategies to overcome these limitations.

In conclusion, benzyl N-3-hydroxy-2-(prop-2-en-1-yl)cyclobutylcarbamate represents a promising lead compound in medicinal chemistry. Its unique structural features and bioactivity profile make it a valuable subject for ongoing research. Future studies will likely explore its applications in combination therapies and its potential in addressing unmet medical needs. The compound's progress will be closely monitored by the scientific community, given its significant implications for drug discovery and development.